![molecular formula C7H16OSi B3179361 Trimethyl[(2-methyl-2-propenyl)oxy]silane CAS No. 25195-85-1](/img/structure/B3179361.png)
Trimethyl[(2-methyl-2-propenyl)oxy]silane
Overview
Description
Trimethyl[(2-methyl-2-propenyl)oxy]silane, also known as [(1,1-Dimethyl-2-propynyl)oxy]trimethylsilane or trimethyl [ (2-methyl-3-butyn-2-yl)oxy]silane, is an organic compound . It is used as a reagent in the synthesis of Englerin A, an inhibitor of renal cancer cell growth .
Synthesis Analysis
Trimethyl[(2-methyl-2-propenyl)oxy]silane is used as a reagent in the synthesis of various compounds. For instance, it has been used in the synthesis of Englerin A .Molecular Structure Analysis
The molecular structure of Trimethyl[(2-methyl-2-propenyl)oxy]silane consists of a total of 24 bonds. There are 8 non-H bonds, 1 multiple bond, 3 rotatable bonds, and 1 double bond .Physical And Chemical Properties Analysis
Trimethyl[(2-methyl-2-propenyl)oxy]silane has a refractive index of 1.404 (lit.), a boiling point of 115-116 °C (lit.), and a density of 0.806 g/mL at 25 °C (lit.) . Its molecular weight is 156.30 .Scientific Research Applications
Interfacial Adhesive Strength
Trimethyl((2-methylallyl)oxy)silane can be used to improve the interfacial adhesive strength in composite materials . The organic functional group interacts with polymers and the silanol group forms a covalent bond with the inorganic surface, which is expected to improve adhesion of the inorganic/polymer interface .
Water Treatment
The compound can be used in water treatment processes . The methoxy-type silane coupling agent composites-based modification is discussed using different methods exhibiting higher reactivity towards hydrolysis .
Polymer Composites and Coatings
Trimethyl((2-methylallyl)oxy)silane is valuable for multi-materialization, including polymer composites and coatings . The characteristics of developed vulcanization, in particular the dimethoxy-type silane-coupling agents than the trimethoxy-type have improved properties such as environment friendly fabrication process, mechanical, physical, swelling and dynamic viscoelastic properties of composites .
Surface Modification
This compound can be used for surface modification . The modification of aggregated surface along with asphalt binder excel their properties .
Synthesis in Nanoparticles
Amino-silanized surfaces are used in many laboratories and in industrial process e.g., synthesis in nanoparticles .
Ligand Immobilization
Trimethyl((2-methylallyl)oxy)silane can be used in ligand immobilization . Among the modification methods, silane coupling agent is a simple way to introduce functional groups onto the surfaces of particles .
Safety and Hazards
Mechanism of Action
Target of Action
Trimethyl((2-methylallyl)oxy)silane, also known as trimethyl(2-methylprop-2-enoxy)silane, Trimethyl[(2-methyl-2-propenyl)oxy]silane, Silane, trimethyl[(2-methyl-2-propen-1-yl)oxy]-, or 2-Methallyl alcohol, TMS derivative, is a synthetic reagent
Mode of Action
It is known that trimethylsilyl groups, which this compound contains, are characterized by chemical inertness and a large molecular volume . These properties make them useful in a number of applications, including as temporary protecting groups during chemical synthesis .
Biochemical Pathways
Trimethylsilyl groups are often used to derivatize non-volatile compounds, making them more amenable to analysis by gas chromatography or mass spectrometry .
Result of Action
The presence of trimethylsilyl groups can increase the volatility of compounds, often making them more suitable for analysis by gas chromatography or mass spectrometry .
Action Environment
It is known that trimethylsilyl groups are chemically inert, suggesting that they may be stable under a variety of environmental conditions .
properties
IUPAC Name |
trimethyl(2-methylprop-2-enoxy)silane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16OSi/c1-7(2)6-8-9(3,4)5/h1,6H2,2-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTDVCNBADIDXGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CO[Si](C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16OSi | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201347536 | |
Record name | Trimethyl((2-methylallyl)oxy)silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201347536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Trimethyl[(2-methyl-2-propenyl)oxy]silane | |
CAS RN |
25195-85-1 | |
Record name | Trimethyl((2-methylallyl)oxy)silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201347536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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